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Compound of Interest

Compound Name:
3-Isoxazol-5-ylpiperidine

hydrochloride

Cat. No.: B1413411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the available data and suggested protocols for

the preclinical investigation of 3-Isoxazol-5-ylpiperidine hydrochloride. Due to the limited

publicly available information on this specific compound, the following recommendations are

largely based on studies of structurally related isoxazole-piperidine derivatives. Researchers

should exercise caution and perform dose-escalation and toxicity studies to establish a safe

and effective dose for their specific experimental models.

Physicochemical Properties
Property Value Source

Molecular Formula C₈H₁₂N₂O · HCl Vendor Information

Molecular Weight
188.65 g/mol (hydrochloride

salt)
Vendor Information

Appearance White to off-white solid General Knowledge

Solubility
Soluble in water and polar

organic solvents

Inferred from hydrochloride salt

form
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Postulated Biological Activities and Signaling
Pathways
Based on the pharmacology of structurally similar compounds, 3-Isoxazol-5-ylpiperidine
hydrochloride is hypothesized to interact with several key signaling pathways in the central

nervous system. The isoxazole-piperidine moiety is a common scaffold in compounds targeting

GABA and dopamine receptors, as well as ion channels.

One potential mechanism of action is the modulation of GABAergic neurotransmission.

Structurally related compounds, such as 5-(4-piperidyl)isoxazol-3-ol, have been identified as

GABA(A) receptor antagonists[1]. Antagonism of GABA(A) receptors would lead to a reduction

in inhibitory neurotransmission, resulting in a net excitatory effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 3-Isoxazol-5-
ylpiperidine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1413411#dosing-and-administration-of-3-isoxazol-5-
ylpiperidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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